In the wet rolling process of industrial cold-rolled strips, the tempering lubricant was discarded after one-time use, which resulted in huge waste and high costs for wastewater treatment. In order to explore the reuse value and feasibility of the tempering lubricant, the influences of industrial rolling were to be studied first. In the comparison of before and after-use- tempering lubricant, the surface tension decreased by 34%, and the physicochemical indicators such as electrical conductivity, pH, and total alkali value decreased by 4%–14.3%. In terms of the components and related effects, about 15% of heavy organic matter, such as fatty acids and alcohol amine was responsible for lubrication, rust prevention, and corrosion inhibition. These heavy organic solutes would reduce by 2%–6%, with impurities increasing after rolling. However, the waste tempering lubricant still had a high reuse value. Further from the influence of impurities and microorganisms, it was concluded that if the solid powders were filtered out, the bacteriostatic agent was added after 3 days, and the changes in the effective substance concentration of the tempering lubricant were mastered to replace 1/3 of it in time during recycling, then the reuse of the tempering lubricant was feasible.

The performance of cylinder liner piston ring (CLPR) that worked under harsh conditions significantly affected the reliability of diesel engines. Nano-copper lubricant additives have recently been introduced due to their good anti-wear properties. This study aims to gain insights into the interactions between concentrations of nano-copper lubricant additives and the tribological performance of CLPR. Tests are performed on a reciprocating sliding test rig under different operating conditions, and the tribological performances are characterized by the friction coefficient, wear mass losses, and morphologies of worn surface. The experimental results indicated that the optimal concentration of nano-copper additives is 2 wt%. Additionally, deposition of the Cu nanoparticles on the worn surface during the friction process facilitates the formation of the mending layer. These findings would aid to provide a technical reference for the application of nano-copper additives in diesel engines.

In order to ensure the reliability of drilling tractor in the downhole operation, three high-temperature and high-pressure sealing mechanisms are designed in this paper to balance the pressure difference between the inside and outside of the drilling tractor, namely the triangular, the U-shaped and the right-angle combined sealing structure. In this paper, three models of combined sealing structures are established, the contact stress of different contact surfaces of the three combined sealing structures is analysed by simulation method, and their sealing performance is studied and compared. By comprehensively comparing the effects of pre-compression ratio, working medium pressure and reciprocating motion on the sealing effect of the three combined sealing structures, the optimal combined sealing structure of the drilling tractor is selected as the U-shaped combined sealing structure. The research results of this paper can provide reference and theoretical basis for the design and selection of the combined sealing structure.

Nanoparticle incorporation plays an active feature in heat transfer, ultimately enhancing the tribological process under boundary conditions of heat stress. Nanoparticles like zinc oxide (ZnO) and multiwall carbon nanotubes (MWCNT) are well known to significantly affect the cooling and lubrication applications, resulting in improved heat transfer and kinematic viscosity. The present work investigates the tribological performance of ZnO/MWCNTs hybrids as lubricant additive in the paraffinic type of mineral base oil of Group I (SN150) engine oil. The chemical composition of the modified and unmodified oil was examined by an inductively coupled plasma-optical emission spectrometer (ICP-OES), energy dispersive x-ray fluorescence (EDXRF) spectrometer, and Fourier-transform infrared spectroscopy (FTIR). A ring-on-disk tribotester was performed to investigate the tribological behaviour through the linear reciprocating mechanism alloy-steel contacts. The worn steel alloy surfaces morphology and chemical compositions were examined by scanning electron microscope (SEM), energy-dispersive x-ray spectroscopy (EDX), and 3D optical profilometer. Different ZnO/MWCNTs nanomaterial volumetric concentrations were examined in order to determine the most effective performance. According to the tribological results, ZnO/MWCNTs hybrid nanomaterials in the engine oil were found to have significantly higher friction temperature and antiwear capability than the base oil. A volumetric concentration of 3.00 wt% ZnO/MWCNTs nanomaterials to SN150 engine oil imparted excellent wear protection to the steel sample than the pure SN150 base oil. Based on the statistical analysis, the modified oil anti-wear performance was enhanced by reducing the wear loss by 80.5% and friction temperature by 55.8°C compared with the oil base.

Producing lubricating base oils from coal-based chemicals is an alternative route for replacing the conventional petro-based lubricants. Herein, we firstly reported the synthesis of high-viscosity polyalkylphenanthrene oils derived from the coal-based chemicals (phenanthrene, C6/C8-olefins) by alkylation with acidic ionic liquid (Et3NHCl∙2AlCl3) as catalyst. Their primary physicochemical properties were studied in detail to reveal their structure–property relationships, the existence of the phenanthrene ring in their molecular structure led to some good property, such as high-kinematic viscosity (12.6–30.2 mm2·s−1 at 100°C), better flash point (>230°C), high-oxidative onset time (>230°C) and good polarity. Moreover, the tribological performances of the synthetic oils and the commercial PAO-20 lubricating base oil were studied for comparison, these alkylated phenanthrenes, especially PHP-3 and POP-3, exhibited much higher load-carrying capacity, reducing friction and anti-wear property than that observed on PAO-20.

In this paper, a tribo-dynamic model of a helical gear is established. For the lubrication sub-model, a finite line thermal elastohydrodynamic lubrication model of helical gear is adopted. The lateral vibration, axial vibration of gear and torsional vibration of the gear shaft are considered in the dynamic sub-model. Results show that the tribological parameters of helical gear under the tribo-dynamic model deviate significantly from that of the quasi-static model, especially in the engaging-in region of tooth pair. The friction excitation mainly affects the vibration along the off-line-of-action direction of the gears. The influence of operating conditions on the tribological and dynamic properties of a helical gear pair is significant, especially in the case related to the characteristic frequency of gears.

According to the Environmental Protection Agency, transportation is the largest contributor of greenhouse gas emissions (28% of total emissions). Electric vehicles have remarkably grown in popularity and represent a greener future for the automotive industry. This growth has prompted lubricant and grease technology to adapt to an entirely new environment, which is exposed to new factors including external electric currents/fields and extreme temperatures and pressures originating from electric motors and power electronics. Consequently, novel lubricants and greases need to be developed and explored to ultimately improve fuel efficiency and performance. Nano-additives have offered exceptional opportunities to enhance electrical, thermal and tribological properties of the lubricants and greases used. It is thus vital to fully explore and understand the effects of nanoparticles' addition to lubricants and greases, as well as the mechanisms by which improvements are obtained. This perspective summarises the recent trends of developing lubricants and greases for electric vehicles.

Surface designs and wetting mechanisms of Nepenthes pitcher plant provide useful guiding principles for achieving control over the wettability of solid surfaces as mimicked in slippery liquid-infused porous surfaces (SLIPS). Here, the effect of the over-layer thicknesses was investigated by gradual impregnation of porous silica coatings with squalane. Characterisation and wettability of the coatings at various stages of the impregnation were studied using fluorescence microscopy, gravimetric analysis and water contact/sliding angle measurements. The technique allowed us to progressively generate variable thicknesses of the oil over-layers and systematically tune the wetting behaviour of the coatings. The results clarify that very thin oil over-layer may not lead to slippery surface and the slipperiness of the coated surfaces was observed to increase with increase in the thickness of the over-layer. It is suggested that fabricated SLIPSs be accompanied with specified workable thickness of the oil over-layer in order to clearly evaluate their efficiencies.

A series of protic ionic liquids (PILs) containing dibutyldithiophosphate were simply synthesised and used as lubricant additive in base emulsion. The physico-chemical and lubricating properties of PILs in emulsion were systematically investigated. The stability of prepared emulsions containing PILs were similar with base emulsions by particle size distribution tests. Compared with traditional additive of polysulfide, the PILs in emulsion exhibited superior lubricating properties under harsh conditions. Surprisingly, the oil-miscible O-PILs in emulsion showed better friction and wear reduction than water-miscible T-PILs in emulsion. The stable protective films formed on the steel surface by results of scanning electron microscope and X-ray photoelectron spectroscopy were the main reason for the preferable performance.

In this paper, the static performance analysis of journal bearing having full and partial surface waviness has been presented. The surface waviness is to be considered in the full, first half, second half, and pressure-increasing and decreasing regions of the bearing for analysis. The effect of surface waviness is considered by modifying the lubricant flow governing Reynolds equation with the film thickness equation and it is solved with the finite element method to get performance parameters like bearing load capacity, friction coefficient, and so forth operating under eccentricity ratios range of 0.2–0.8. The waviness geometrical parameters like waviness numbers and amplitudes are also considered in circumferential, axial, and both directions in the selected regions. The maximum performance has been found for waviness in the full and pressure-increasing region in the circumferential direction at a high eccentricity ratio.